N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-chlorobenzamide

• IUPAC Name: N-[[4-(1,3-benzoxazol-2-yl)phenyl]methyl]-2-chlorobenzamide
• InChI: InChI=1S/C21H15ClN2O2/c22-17-6-2-1-5-16(17)20(25)23-13-14-9-11-15(12-10-14)21-24-18-7-3-4-8-19(18)26-21/h1-12H,13H2,(H,23,25)
• InChI Key: MMNSJZTZEDRTNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC2=CC=C(C=C2)C3=NC4=CC=CC=C4O3)Cl
• Molecular Formula: C21H15ClN2O2
• Molecular Weight: 362.8 g/mol

Description

N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-chlorobenzamide, also known as BZB, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. BZB has been found to have a range of biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-chlorobenzamide is not fully understood, but it is believed to work by inhibiting certain enzymes and pathways in the body. Specifically, this compound has been found to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and cellular processes.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects, including anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been found to have neuroprotective effects, as mentioned above.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-chlorobenzamide in lab experiments is that it is relatively easy to synthesize and purify, making it readily available for use in research. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-chlorobenzamide. One area of interest is its potential use in combination with other drugs for the treatment of cancer. Another area of research could be its potential use in the treatment of other neurodegenerative diseases, such as Parkinson's disease.
Conclusion
In conclusion, this compound is a chemical compound with a range of potential applications in scientific research. Its anti-inflammatory, anti-oxidant, and anti-cancer properties, as well as its neuroprotective effects, make it a promising candidate for further investigation. While there are still many unanswered questions about its mechanism of action, the potential benefits of this compound make it an exciting area of research for the scientific community.

Scientific Research Applications

N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-chlorobenzamide has been studied for its potential use in a variety of scientific applications. One area of research is its use as a potential treatment for cancer. Studies have shown that this compound can inhibit the growth of cancer cells in vitro, making it a promising candidate for further investigation as a cancer treatment.
Another area of research is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. This compound has been found to have neuroprotective effects, which could make it a useful therapeutic agent for these types of diseases.